Cas no 127473-64-7 (2(1H)-Pyrimidinone,5-(1-methylpropyl)-, (S)- (9CI))

• Product Name: 2(1H)-Pyrimidinone,5-(1-methylpropyl)-, (S)- (9CI)
• CAS No: 127473-64-7
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 103153
• PubChem ID: 14746490
• Update Time: 2025-04-18

2(1H)-Pyrimidinone,5-(1-methylpropyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,5-(1-methylpropyl)-, (S)- (9CI)
• 2(1H)-Pyrimidinone, 5-(1-methylpropyl)-, (S)- (9CI)
• 127473-64-7
• 5-[(2S)-BUTAN-2-YL]-1H-PYRIMIDIN-2-ONE
• (S)-5-(sec-Butyl)pyrimidin-2(1H)-one

• Inchi： 1S/C8H12N2O/c1-3-6(2)7-4-9-8(11)10-5-7/h4-6H,3H2,1-2H3,(H,9,10,11)/t6-/m0/s1
• InChI Key： RVGMWNNRDHCHHO-LURJTMIESA-N
• SMILES： O=C1N=CC(=CN1)[C@@H](C)CC

Computed Properties

• Exact Mass: 151.08723
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 42.85